Cas no 1797241-93-0 (N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide
• CAS No: 1797241-93-0
• MF: C₁₅H₁₇FN₂O₂
• MW: 276.306087255478
• CID: 5824869
• PubChem ID: 75500287
• Update Time: 2025-06-11

N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide
• EN300-26684180
• AKOS033482197
• Z1627255640
• 1797241-93-0

• Inchi： 1S/C15H17FN2O2/c1-10-4-3-5-12(14(10)16)20-8-13(19)18-15(2,9-17)11-6-7-11/h3-5,11H,6-8H2,1-2H3,(H,18,19)
• InChI Key： GEDDWRSZRLGMHZ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1OCC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 276.12740595g/mol
• Monoisotopic Mass: 276.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide

Comprehensive Overview of N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide (CAS No. 1797241-93-0)

In the rapidly evolving field of chemical research and pharmaceutical development, N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide (CAS No. 1797241-93-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or the abbreviated form cyano-cyclopropyl acetamide derivative, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a cyclopropyl moiety with a fluoro-methylphenoxy group, making it a promising candidate for further study in medicinal chemistry and agrochemical innovation.

The growing demand for specialty chemicals and high-performance intermediates has led to increased scrutiny of compounds like N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide. Researchers are particularly intrigued by its potential role in drug discovery and crop protection, as its structural features align with current trends in targeted molecular design. The presence of both cyano and fluoro functional groups in its architecture suggests possible interactions with biological systems, a topic frequently searched in academic and industrial databases.

One of the most discussed aspects of this compound in recent literature is its synthetic accessibility and scalability. As the pharmaceutical industry shifts toward sustainable synthesis, questions about the green chemistry approaches for producing N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide are increasingly common in scientific forums. The cyclopropyl ring, known for its metabolic stability, further enhances the compound’s appeal for lead optimization projects, a key focus area in modern preclinical research.

From a commercial perspective, the compound’s CAS No. 1797241-93-0 is often associated with inquiries about custom synthesis and bulk availability. Suppliers and contract research organizations (CROs) highlight its relevance in high-throughput screening libraries, addressing the needs of clients searching for diverse chemical scaffolds. The fluoro-methylphenoxy segment, in particular, is noted for its potential to modulate physicochemical properties, a feature highly valued in ADMET profiling studies.

In the context of intellectual property and patent landscapes, N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide has been cited in several applications related to small-molecule therapeutics. This aligns with the broader industry trend of exploring nitrile-containing compounds for their versatility in binding interactions. The compound’s structural novelty also makes it a frequent subject of computational chemistry studies, where researchers investigate its docking behavior and conformational flexibility.

As the scientific community continues to prioritize molecular diversity, N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide stands out as a compelling example of how hybrid architectures can bridge gaps between different research domains. Its inclusion in fragment-based drug design initiatives underscores its relevance to contemporary hit-to-lead campaigns. For those searching for cutting-edge chemical entities, this compound represents a convergence of innovation and practical utility.

Looking ahead, the trajectory of N-(1-cyano-1-cyclopropylethyl)-2-(2-fluoro-3-methylphenoxy)acetamide research will likely be shaped by advancements in catalysis and process chemistry. The compound’s multi-functional groups offer ample opportunities for derivatization, a key driver of its appeal in structure-activity relationship (SAR) studies. With the rise of AI-driven molecular prediction tools, its potential applications in personalized medicine and precision agriculture are areas ripe for exploration.